1-(3-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C15H17BrFNO2
• Molecular Weight: 342.20 g/mol
• SMILES: CC(C)C(=O)C1CCCN(C1=O)C2=C(C(=CC=C2)Br)F
• InChI: InChI=1S/C15H17BrFNO2/c1-9(2)14(19)10-5-4-8-18(15(10)20)12-7-3-6-11(16)13(12)17/h3,6-7,9-10H,4-5,8H2,1-2H3
• InChIKey: LVKRXYFIFURCJO-UHFFFAOYSA-N

Structural Identity and Procurement Baseline

1-(3-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2060045-19-2) is a synthetic heterocyclic compound belonging to the 3-acylpiperidin-2-one class. Its molecular framework features a piperidin-2-one core bearing a 3-bromo-2-fluorophenyl substituent at the N1 position and a 2-methylpropanoyl (isobutyryl) group at the C3 position . With a molecular formula of C₁₅H₁₇BrFNO₂ and a molecular weight of 342.20 g/mol, this compound is supplied at 95% purity by multiple vendors including Enamine (catalog EN300-329935) and Shanghai皓鸿 (Leyan) [1]. The compound serves as a building block for medicinal chemistry programs and is structurally characterized by a calculated LogP of 3.5563 and a topological polar surface area (TPSA) of 37.38 Ų, indicating moderate lipophilicity and favorable permeability potential .

1 Branched isobutyryl C3-acyl group for steric SAR exploration

2 3-Bromo-2-fluorophenyl substitution pattern enables cross-coupling diversification

3 Piperidin-2-one scaffold for kinase inhibitor lead optimization programs

• [1] Kuujia.com. 2060045-19-2 Price Page: 1-(3-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one. Enamine EN300-329935 pricing data. View Source

Why Generic Analogs Cannot Replace This Compound

Within the 3-acylpiperidin-2-one chemotype, even minor structural alterations—such as replacing the isobutyryl group with a propionyl moiety or shifting the bromine substitution position—produce measurable changes in key physicochemical properties that directly impact drug-likeness and pharmacokinetic behavior . The specific combination of a 3-bromo-2-fluoro halogen pattern on the aryl ring, coupled with the branched isobutyryl C3-acyl substituent, generates a unique lipophilicity–steric profile that cannot be reproduced by any single commercially available analog. Generic substitution with a des-isobutyryl, des-bromo, or regioisomeric variant would alter LogP, molecular flexibility, and electronic distribution in ways that may compromise the structure–activity relationship (SAR) trajectory of a lead optimization program [1].

Acyl group swap Replacing isobutyryl with linear propionyl alters lipophilicity and steric demand, potentially shifting permeability and target interaction profiles.

Bromine regioisomer Moving Br from 3- to 4-position changes electronic distribution, cross-coupling reactivity, and CYP450 metabolic susceptibility.

Halogen deletion Des-bromo analog loses synthetic diversification handle; des-fluoro analog lacks metabolic shielding and electronic fine-tuning.

• [1] Zhang, W.; Ai, J.; Shi, D.; Peng, X.; Ji, Y.; Liu, J.; Geng, M.; Li, Y. Discovery of Novel c-Met Inhibitors Bearing a 3-Carboxyl Piperidin-2-one Scaffold. Molecules 2014, 19, 2655–2673. View Source

Quantitative Differentiation Versus Closest Analogs

Lipophilicity Advantage Over the Propionyl Analog

The target compound exhibits a calculated LogP of 3.5563, which is 0.246 log units higher than that of its closest commercial analog, 1-(3-bromo-2-fluorophenyl)-3-propionylpiperidin-2-one (CAS 2059944-50-0; LogP = 3.3103) . This difference is attributable to the replacement of the linear propionyl group with the branched, more lipophilic isobutyryl moiety at the C3 position. In the context of Lipinski's Rule of Five, both compounds remain compliant (LogP < 5), but the elevated lipophilicity of the target compound predicts enhanced passive membrane permeability while still avoiding the solubility and toxicity risks associated with excessively high LogP values [1].

Lipophilicity shift

Reported

ΔLogP +0.246 (isobutyryl vs propionyl analog)

Informs permeability ranking in matched-pair analysis

Calculated LogP from vendor datasheets; experimental validation advised

Evidence Dimension	Lipophilicity (calculated LogP)
Target Compound Data	LogP = 3.5563
Comparator Or Baseline	1-(3-Bromo-2-fluorophenyl)-3-propionylpiperidin-2-one: LogP = 3.3103
Quantified Difference	ΔLogP = +0.246 (7.4% increase)
Conditions	Calculated LogP values from vendor technical datasheets (Leyan); consistent computational methodology applied to both compounds

Why This Matters

This quantified lipophilicity increment directly influences membrane permeability and oral absorption potential, making the target compound a strategically distinct choice when optimizing for bioavailability in lead series where the propionyl analog shows insufficient cellular penetration.

• [1] Lipinski, C.A.; Lombardo, F.; Dominy, B.W.; Feeney, P.J. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source

Molecular Weight Differentiation for Target Residence Time

The molecular weight of the target compound is 342.20 g/mol (C₁₅H₁₇BrFNO₂), which exceeds that of the propionyl analog (328.18 g/mol, C₁₄H₁₅BrFNO₂) by 14.02 g/mol—corresponding precisely to the mass of one additional methylene (–CH₂–) unit in the isobutyryl group relative to the propionyl group . Both compounds remain well within the 500 Da Lipinski cutoff, but in fragment-based and lead-optimization programs where every heavy atom contributes to binding enthalpy, this molecular weight increment can translate into enhanced van der Waals contacts within a hydrophobic binding pocket and prolonged target residence time [1].

Molecular weight delta

Reported

ΔMW +14.02 g/mol (one -CH2- unit)

Adds van der Waals contact surface without altering H-bond counts

Both compounds within Lipinski limits; functional impact requires assay confirmation

Evidence Dimension	Molecular weight
Target Compound Data	342.20 g/mol (C₁₅H₁₇BrFNO₂)
Comparator Or Baseline	1-(3-Bromo-2-fluorophenyl)-3-propionylpiperidin-2-one: 328.18 g/mol (C₁₄H₁₅BrFNO₂)
Quantified Difference	ΔMW = +14.02 g/mol (+4.3%)
Conditions	Molecular formula and molecular weight reported on vendor technical datasheets (Leyan)

Why This Matters

The additional 14 Da, strategically positioned at the C3-acyl substituent, provides increased contact surface area for hydrophobic enzyme pockets without altering hydrogen-bond donor/acceptor count, enabling SAR exploration of steric bulk–activity relationships.

• [1] Copeland, R.A.; Pompliano, D.L.; Meek, T.D. Drug–target residence time and its implications for lead optimization. Nat. Rev. Drug Discov. 2006, 5, 730–739. View Source

Regioisomeric Differentiation: 3-Bromo-2-fluoro vs. 4-Bromo-2-fluoro

The 3-bromo-2-fluoro substitution pattern on the N1-phenyl ring of the target compound establishes a distinct electronic environment compared to the 4-bromo-2-fluoro regioisomer (1-(4-bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one). In the 3-bromo-2-fluoro arrangement, the bromine atom is positioned meta to the piperidin-2-one nitrogen and ortho to the fluorine, creating a unique dipole moment and electrostatic potential surface that differs from the para-bromo arrangement [1]. This regiochemical distinction directly impacts: (i) the reactivity of the bromine toward transition-metal-catalyzed cross-coupling (oxidative addition rates are sensitive to aryl bromide electronics), and (ii) the metabolic vulnerability of the aryl ring, as cytochrome P450-mediated oxidation is highly regiospecific [2].

Bromine regioisomerism

Class-level

3-Br (meta) vs 4-Br (para) electronic profiles

Regiochemistry impacts cross-coupling rates and metabolic soft-spot locations

Inferred from Hammett constants and CYP450 regiospecificity; direct comparative data not available

Evidence Dimension	Aryl bromide substitution position and electronic profile
Target Compound Data	3-Bromo-2-fluorophenyl (meta-bromo, ortho-fluoro relative to piperidinone N1 attachment)
Comparator Or Baseline	1-(4-Bromo-2-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (para-bromo, ortho-fluoro isomer); exact LogP and biological data not publicly available for head-to-head comparison
Quantified Difference	Electronic difference cannot be expressed as a single numeric value; manifests as altered dipole moment, Hammett σ constants (σₘ for 3-Br vs. σₚ for 4-Br), and Suzuki coupling reactivity.
Conditions	Structure-based inference supported by well-established principles of physical organic chemistry and medicinal chemistry SAR

Why This Matters

Selection of the 3-bromo isomer over the 4-bromo isomer is critical when the synthetic route involves position-selective cross-coupling or when metabolic soft-spot analysis indicates that para-substitution is more susceptible to oxidative metabolism.

• [1] Hansch, C.; Leo, A.; Taft, R.W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source
• [2] Stepan, A.F.; Mascitti, V.; Beaumont, K.; Kalgutkar, A.S. Metabolism-guided drug design. Med. Chem. Commun. 2013, 4, 631–652. View Source

Steric Differentiation: Isobutyryl vs. Linear Propionyl

The isobutyryl group [(CH₃)₂CH–C(=O)–] at the C3 position of the piperidin-2-one core introduces a tertiary α-carbon with two methyl branches, in contrast to the linear propionyl group [CH₃CH₂–C(=O)–] which bears only a single methylene adjacent to the carbonyl. This structural difference increases the steric demand at the acyl substituent, quantified by Taft steric parameters (Eₛ values: isobutyryl ≈ –0.93 vs. propionyl ≈ –0.36) [1]. Both compounds share identical TPSA (37.38 Ų) and hydrogen-bond acceptor counts, meaning the isobutyryl modification selectively increases steric bulk without altering polarity or hydrogen-bonding capacity . The resulting conformational restriction can enhance binding selectivity by disfavoring off-target binding modes that accommodate only linear acyl chains.

Steric differentiation

Class-level

~2.6× greater steric bulk (Taft E₅ isobutyryl ≈ −0.93 vs propionyl ≈ −0.36)

Enables steric selectivity probing without altering polarity or H-bonding

Identical TPSA, H-acceptors, and rotatable bonds; steric effect isolated

Evidence Dimension	Steric bulk of the C3-acyl substituent
Target Compound Data	Isobutyryl (branched, Taft Eₛ ≈ –0.93, two methyl branches adjacent to carbonyl)
Comparator Or Baseline	1-(3-Bromo-2-fluorophenyl)-3-propionylpiperidin-2-one (linear propionyl, Taft Eₛ ≈ –0.36, single methylene adjacent to carbonyl)
Quantified Difference	Approximately 2.6-fold greater steric bulk (based on Taft Eₛ ratio); identical TPSA (37.38 Ų), identical H-acceptors (2), identical H-donors (0), identical rotatable bonds (3).
Conditions	Steric parameters from Taft Eₛ scale; physicochemical descriptors from Leyan vendor datasheets

Why This Matters

The ability to increase steric demand at the C3 position without altering polarity or hydrogen-bonding pharmacophore elements provides a clean SAR probe for discriminating between binding pockets with different steric tolerance, guiding lead optimization toward selective target engagement.

• [1] Taft, R.W. Polar and steric substituent constants for aliphatic and o-benzoate groups from rates of esterification and hydrolysis of esters. J. Am. Chem. Soc. 1952, 74, 3120–3128. View Source

Halogen Composition Advantage: Dual Br/F Substitution

The target compound uniquely combines bromine at the 3-position and fluorine at the 2-position of the N1-phenyl ring. This dual-halogen pattern contrasts with mono-halogen analogs such as 1-(3-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (CAS 2059927-15-8, fluoro-only, MW ≈ 263.31 g/mol) and 1-(3-chlorophenyl)-3-(2-methylpropanoyl)piperidin-2-one (chloro-only) . The bromine atom provides: (i) a heavy atom for X-ray crystallographic phasing, (ii) a synthetic handle for Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, etc.), and (iii) potential for halogen bonding with protein targets. The ortho-fluorine provides: (i) enhanced metabolic stability by blocking para-hydroxylation, (ii) modulation of the aryl ring electron density (σₘ for F = +0.34), and (iii) a conformational bias via electrostatic interactions with the piperidinone carbonyl [1]. The bromo-chloro interchange alters both atomic radius (Br: 1.85 Å vs. Cl: 1.75 Å) and polarizability (Br: 3.05 ų vs. Cl: 2.18 ų), which can affect halogen-bond strength and target recognition.

Dual Br/F composition

Supporting evidence

Br: synthetic handle + halogen bonding; F: metabolic shield + electronic tuning

Combines diversification capability with potential metabolic stability

Activity data for direct halogen comparisons not publicly available

Evidence Dimension	Halogen composition and synthetic/biological implications
Target Compound Data	3-Bromo + 2-fluoro dual substitution (Br atomic radius 1.85 Å, polarizability 3.05 ų; F electronegativity 3.98, van der Waals radius 1.47 Å)
Comparator Or Baseline	Mono-fluoro analog (CAS 2059927-15-8, MW 263.31): lacks bromine synthetic handle and halogen-bonding capacity. Chloro analog: smaller atomic radius (1.75 Å), lower polarizability (2.18 ų).
Quantified Difference	Bromine vs. chlorine: +0.10 Å atomic radius, +0.87 ų polarizability. Fluorine vs. hydrogen: –0.27 Å van der Waals radius, +3.78 electronegativity units. Quantitative biological activity data for direct comparison not publicly available.
Conditions	Atomic and electronic parameters from periodic table data and physical organic chemistry literature; biological activity inferred from general medicinal chemistry principles

Why This Matters

The dual Br/F pattern offers a unique combination of synthetic versatility (Br as a cross-coupling handle) and metabolic stability (F as a blocking group), making this compound a superior starting point for parallel library synthesis compared to mono-halogen analogs that lack either the synthetic handle or the metabolic shield.

• [1] Wilcken, R.; Zimmermann, M.O.; Lange, A.; Joerger, A.C.; Boeckler, F.M. Principles and applications of halogen bonding in medicinal chemistry and chemical biology. J. Med. Chem. 2013, 56, 1363–1388. View Source

Optimal Application Scenarios Based on Quantitative Evidence

Lead Optimization of Kinase Inhibitors

In kinase inhibitor programs targeting c-Met or related tyrosine kinases, the 3-acylpiperidin-2-one scaffold has demonstrated inhibitory activity with IC₅₀ values in the 8.6–81 nM range . When the propionyl analog yields suboptimal cellular activity due to insufficient membrane permeability, the target compound's +0.246 LogP advantage provides a rational, quantifiable increase in lipophilicity without breaching the LogP < 5 threshold. The isobutyryl group's additional steric bulk further allows discrimination between kinase active sites with different steric tolerance at the solvent-exposed acyl-binding region, enabling selectivity optimization within a congeneric series.

Fragment Elaboration via C–Br Cross-Coupling

The aryl bromide at the 3-position of the N1-phenyl ring serves as a robust synthetic handle for diversification via Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling reactions . Unlike the des-bromo analog (1-(3-fluorophenyl)-3-(2-methylpropanoyl)piperidin-2-one, CAS 2059927-15-8), which lacks a reactive carbon-halogen bond for late-stage functionalization, the target compound enables parallel library synthesis where the isobutyryl-piperidinone core remains constant while the aryl substituent is varied systematically. The ortho-fluorine further electronically activates the bromide toward oxidative addition, potentially improving coupling yields compared to non-fluorinated aryl bromides [1].

Probing Acyl Steric Bulk Effect on CYP450 Oxidation

The branched isobutyryl group at C3 introduces steric shielding of the piperidinone ring, which may reduce CYP450-mediated oxidation at the α-carbon relative to the linear propionyl analog. In metabolic stability assays using human liver microsomes or hepatocytes, the target compound can serve as a probe to quantify the impact of acyl steric bulk on intrinsic clearance, with the propionyl analog (LogP 3.3103) serving as a matched-pair comparator that differs only in the branching of the C3-acyl group . This head-to-head metabolic comparison isolates the steric contribution to metabolic stability from the electronic contribution, which is held constant by the identical Br/F substitution pattern.

Validating LogP and Steric Descriptors in QSAR Models

The precisely quantified LogP difference between the target compound (3.5563) and the propionyl analog (3.3103), combined with their near-identical TPSA and H-bonding profiles, provides an ideal calibration pair for validating in silico ADME prediction models . The 0.246 LogP increment attributable solely to one additional methyl group (with no change in heteroatom count) offers a clean test case for assessing the accuracy of fragment-based LogP calculation algorithms (e.g., ClogP, ALogP, XLogP) in distinguishing branched versus linear acyl substituents. Similarly, the Taft Eₛ contrast between isobutyryl (–0.93) and propionyl (–0.36) enables validation of steric descriptors in 3D-QSAR models such as CoMFA or CoMSIA [1].

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

Lipophilicity-tunable permeability; steric selectivity discrimination

Matched-pair LogP/steric SAR in cellular activity assays

Fragment elaboration via C–Br cross-coupling

Aryl bromide diversification handle; ortho-fluoro electronic activation

Cross-coupling yield optimization and library diversity assessment

Acyl steric effect on CYP450 oxidation

Steric shielding of metabolic soft spot; matched-pair metabolic probe

Intrinsic clearance comparison across isobutyryl/propionyl variants

LogP/steric descriptor validation in QSAR

Clean matched-pair calibration set with isolated steric difference

Algorithm accuracy for branched vs linear acyl groups; 3D-QSAR steric field benchmarking

• [1] Zhang, W.; Ai, J.; Shi, D.; Peng, X.; Ji, Y.; Liu, J.; Geng, M.; Li, Y. Discovery of Novel c-Met Inhibitors Bearing a 3-Carboxyl Piperidin-2-one Scaffold. Molecules 2014, 19, 2655–2673. View Source